Cas no 2143322-47-6 (2-ethyl-N-hydroxy-2-methylbutanimidamide)

• Product Name: 2-ethyl-N-hydroxy-2-methylbutanimidamide
• CAS No: 2143322-47-6
• MF: C₇H₁₆N₂O
• MW: 144.214741706848
• CID: 6379184
• PubChem ID: 165485945
• Update Time: 2025-09-21

2-ethyl-N-hydroxy-2-methylbutanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-N-hydroxy-2-methylbutanimidamide
• 2143322-47-6
• EN300-1291146

• Inchi： 1S/C7H16N2O/c1-4-7(3,5-2)6(8)9-10/h10H,4-5H2,1-3H3,(H2,8,9)
• InChI Key： DOSSYVKNSNQNNE-UHFFFAOYSA-N
• SMILES： O/N=C(/C(C)(CC)CC)\N

Computed Properties

• Exact Mass: 144.126263138g/mol
• Monoisotopic Mass: 144.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.6Ų

Additional information on 2-ethyl-N-hydroxy-2-methylbutanimidamide

Introduction to 2-Ethyl-N-hydroxy-2-methylbutanimidamide (CAS No. 2143322-47-6)

2-Ethyl-N-hydroxy-2-methylbutanimidamide, identified by the Chemical Abstracts Service Number (CAS No.) 2143322-47-6, is a compound of significant interest in the field of chemical and biomedical research. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecular structure of 2-Ethyl-N-hydroxy-2-methylbutanimidamide incorporates specific functional groups that make it a versatile candidate for further investigation, particularly in the development of novel pharmaceutical agents and biochemical probes.

The compound's chemical formula and structural configuration contribute to its reactivity and interaction with biological systems. The presence of both hydroxyl and amide functional groups suggests that 2-Ethyl-N-hydroxy-2-methylbutanimidamide may exhibit a range of biological activities, making it a valuable subject for pharmacological studies. Researchers have been exploring its potential role in modulating various cellular processes, which could have implications for the treatment of metabolic disorders, inflammation, and other diseases.

In recent years, advancements in computational chemistry and molecular modeling have enabled more precise predictions of the biological behavior of such compounds. The integration of these computational tools with experimental data has provided researchers with a deeper understanding of how 2-Ethyl-N-hydroxy-2-methylbutanimidamide interacts with target proteins and enzymes. This synergy between computational and experimental approaches has accelerated the discovery process, leading to the identification of novel therapeutic targets and the optimization of drug candidates.

The synthesis of 2-Ethyl-N-hydroxy-2-methylbutanimidamide presents both challenges and opportunities for chemists. The synthesis route must be carefully designed to ensure high yield and purity while minimizing side reactions. Recent innovations in synthetic methodologies have enabled more efficient production processes, which are crucial for large-scale applications in pharmaceutical manufacturing. The development of green chemistry principles has also influenced the synthesis of this compound, emphasizing sustainability and environmental responsibility.

One of the most compelling aspects of studying 2-Ethyl-N-hydroxy-2-methylbutanimidamide is its potential as a lead compound for drug development. Researchers are investigating its effects on various biological pathways, including those involved in cell signaling, neurotransmitter release, and immune response. Preclinical studies have shown promising results in models of inflammation and pain management, suggesting that derivatives of this compound could serve as effective therapeutic agents.

The role of N-hydroxy functional groups in medicinal chemistry is well-documented, as they can influence both the solubility and bioavailability of compounds. In the case of 2-Ethyl-N-hydroxy-2-methylbutanimidamide, the hydroxyl group may play a critical role in its interactions with biological targets. Understanding these interactions at a molecular level is essential for designing drugs that are both effective and safe.

The chemical properties of Ethyl-substituted imidamides have also been extensively studied due to their potential applications in drug design. The ethyl group can influence the electronic properties of the molecule, affecting its reactivity and binding affinity. By modifying this substituent, researchers can fine-tune the pharmacological profile of compounds like 2-Ethyl-N-hydroxy-2-methylbutanimidamide, making them more suitable for specific therapeutic applications.

In conclusion, 2-Ethyl-N-hydroxy-2-methylbutanimidamide (CAS No. 2143322-47-6) represents a significant area of research with potential implications for human health and disease treatment. Its unique structural features and biological activities make it a promising candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in the development of innovative therapies.